Cas no 1258621-11-2 (2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1258621-11-2
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD18085691
• CID: 2760916
• PubChem ID: 53224300
• Update Time: 2025-10-30

2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• 1258621-11-2
• MFCD18085691
• 2-Chloro-5-(3-trifluoromethoxyphenyl)isonicotinic acid, 95%
• 2-CHLORO-5-(3-TRIFLUOROMETHOXYPHENYL)ISONICOTINIC ACID
• 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinicacid
• DTXSID60688242

• MDL： MFCD18085691
• Inchi： 1S/C13H7ClF3NO3/c14-11-5-9(12(19)20)10(6-18-11)7-2-1-3-8(4-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： SBJVYXFQDJWBCH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 317.0066553Da
• Monoisotopic Mass: 317.0066553Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Compound CAS No.1258621-11-2: 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic Acid

The compound with CAS No.1258621-11-2, known as 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 2-position and a trifluoromethoxy-substituted phenyl group at the 5-position of an isonicotinic acid backbone.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and aromatic substitutions, to achieve the desired substitution pattern on the isonicotinic acid framework. The presence of the trifluoromethoxy group introduces significant electronic effects, which enhance the compound's stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid as a precursor in the development of advanced pharmaceuticals. Researchers have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier has been a focal point in these investigations, making it a promising candidate for further drug development.

In addition to its pharmacological applications, this compound has also been examined for its potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent experiments have demonstrated its ability to enhance the efficiency of organic light-emitting diodes (OLEDs), particularly in terms of color purity and energy efficiency.

The environmental impact of CAS No.1258621-11-2 has also been a subject of recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current trends toward developing eco-friendly chemical compounds.

In conclusion, 2-Chloro-5-(3-(trifluoromethoxy)phenyl)isonicotinic acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising properties make it an area of continued interest for researchers seeking innovative solutions in pharmacology, materials science, and beyond.